Cas no 2171890-28-9 (Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2171890-28-9
• MF: C₁₇H₃₂N₂O₄
• MW: 328.446985244751
• CID: 5566347
• PubChem ID: 165593979
• Update Time: 2025-11-02

Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1632608
• 2171890-28-9
• tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate
• Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H32N2O4/c1-15(2,3)23-14(21)19-9-5-6-16(12-19,13-20)17(22)7-10-18(4)11-8-17/h20,22H,5-13H2,1-4H3
• InChI Key： VVHCLMMFGCXKCJ-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 328.23620751g/mol
• Monoisotopic Mass: 328.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Guide to Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2171890-28-9)

Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2171890-28-9) is a specialized organic compound with significant potential in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a unique structural framework, combining hydroxyl and tert-butoxycarbonyl (Boc) protecting groups, which make it valuable for drug discovery and medicinal chemistry applications. Researchers are increasingly interested in this compound due to its role as a versatile building block for bioactive molecules targeting neurological and metabolic disorders.

The molecular structure of Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate contains two key functional moieties: a hydroxymethyl group and a Boc-protected amine, which provide multiple sites for chemical modification. This characteristic has made it particularly relevant in contemporary peptide mimetics development and small molecule drug design, especially in the context of GPCR-targeted therapies – a hot topic in current pharmaceutical research. The compound's CAS registry number (2171890-28-9) serves as a unique identifier for researchers sourcing this material worldwide.

From a synthetic chemistry perspective, Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate demonstrates excellent stability under standard laboratory conditions, making it suitable for various organic transformations. Its solubility profile (typically soluble in polar organic solvents like DMSO and methanol) facilitates its use in diverse reaction conditions. Recent publications have highlighted its utility in constructing spirocyclic compounds, which are gaining attention in drug discovery for their conformational restriction benefits.

The pharmaceutical applications of this compound are particularly noteworthy in the context of current research trends. With the growing focus on central nervous system (CNS) drugs and neurodegenerative disease treatments, the structural features of Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate make it a promising scaffold. The presence of both hydrophilic (hydroxyl) and hydrophobic (tert-butyl) groups in its structure allows for optimal blood-brain barrier penetration – a critical factor in CNS drug development that researchers frequently investigate.

Quality control aspects of CAS 2171890-28-9 are crucial for research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and structural integrity. The current market demand shows increasing interest in high-purity (>98%) samples of this material, particularly from pharmaceutical companies engaged in fragment-based drug discovery programs. Storage recommendations generally suggest keeping the compound at 2-8°C under inert atmosphere for long-term stability.

Environmental and safety considerations for handling Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research, reflecting the chemical industry's growing emphasis on green chemistry principles.

From a commercial perspective, the global market for CAS 2171890-28-9 has shown steady growth, driven by increasing R&D investments in innovative drug discovery. Custom synthesis services for this compound are particularly sought after by biotechnology startups focusing on precision medicine approaches. Price trends indicate moderate fluctuations based on purity grades and batch sizes, with current market offerings ranging from research quantities to kilogram-scale production.

Future research directions for Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate may explore its potential in proteolysis targeting chimera (PROTAC) development – an emerging technology in drug discovery. The compound's structural features could potentially serve as linker components in these bifunctional molecules. Additionally, its application in covalent inhibitor design through further chemical modification represents another promising avenue, aligning with current trends in targeted protein degradation strategies.

For researchers working with CAS 2171890-28-9, proper analytical characterization is essential. Standard protocols include comprehensive NMR analysis (¹H, ¹³C, 2D experiments) to confirm structure, along with chromatographic purity assessment. The compound's spectral data and physicochemical properties are increasingly documented in specialized chemical databases, facilitating its adoption in diverse research programs. Recent patent literature suggests growing intellectual property activity surrounding derivatives of this piperidine-based scaffold.

In conclusion, Tert-butyl 3-(4-hydroxy-1-methylpiperidin-4-yl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2171890-28-9) represents a valuable chemical entity with broad potential in medicinal chemistry and pharmaceutical development. Its unique structural features, combined with current research trends in drug discovery and chemical biology, position it as a compound of significant interest for academic and industrial researchers alike. As synthetic methodologies advance and biological screening technologies improve, the applications of this versatile building block are likely to expand further in the coming years.